Cas no 488107-98-8 (N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide)

• Product Name: N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide
• CAS No: 488107-98-8
• MF: C₁₆H₁₂N₄O₂S₂
• MW: 356.422080039978
• CID: 5853759
• PubChem ID: 1527137
• Update Time: 2025-06-30

N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(3-oxo-3-(thiazol-2-ylamino)prop-1-en-1-yl)-N-(thiazol-2-yl)benzamide
• Benzamide, 4-[3-oxo-3-(2-thiazolylamino)-1-propen-1-yl]-N-2-thiazolyl-
• 4-[(E)-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]-N-(1,3-thiazol-2-yl)benzamide
• 488107-98-8
• F1118-0039
• N-(1,3-THIAZOL-2-YL)-4-[(1E)-2-[(1,3-THIAZOL-2-YL)CARBAMOYL]ETH-1-EN-1-YL]BENZAMIDE
• AKOS002183614
• N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide

• Inchi： 1S/C16H12N4O2S2/c21-13(19-15-17-7-9-23-15)6-3-11-1-4-12(5-2-11)14(22)20-16-18-8-10-24-16/h1-10H,(H,17,19,21)(H,18,20,22)
• InChI Key： IDFXJVNHJZMOAO-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC=C(C=CC(=O)NC2=NC=CS2)C=C1

Computed Properties

• Exact Mass: 356.04016799g/mol
• Monoisotopic Mass: 356.04016799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• pka: 7.17±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide

N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide (CAS No. 488107-98-8): A Comprehensive Overview

N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide (CAS No. 488107-98-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of thiazole derivatives and has been extensively studied for its biological activities, particularly in the context of anticancer and anti-inflammatory properties.

The chemical structure of N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide is characterized by a benzamide moiety linked to a thiazole ring through an ethenyl group. The presence of multiple heterocyclic rings and functional groups contributes to its unique pharmacological profile. Recent research has highlighted the importance of thiazole derivatives in drug discovery, particularly for their ability to modulate various biological targets.

In the realm of cancer research, N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide has shown promising results in inhibiting the growth of various cancer cell lines. Studies have demonstrated its ability to induce apoptosis and cell cycle arrest in human breast cancer cells (MCF-7) and colorectal cancer cells (HCT 116). The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are crucial for cell survival and proliferation.

Beyond its anticancer properties, N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(1,3-thiazol-2-yl)-4-(1E)-2-(1,3-thiazol-2-yl)carbamoyleth-1-en-1-ylbenzamide involves several steps, including the formation of the thiazole ring and the subsequent coupling with the benzamide moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields.

In addition to its therapeutic potential, the safety profile of N-(1,3-thiazol-2-y l)-4-(1E)-2-(1,3-thiazol - 2 - y l) carbamoyl eth - 1 - en - 1 - ylbenzamide is an important consideration for its development as a pharmaceutical agent. Preclinical studies have indicated that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The pharmacokinetic properties of N-(1,3-thiazol - 2 - y l) - 4 -( 1 E ) - 2 -( 1 , 3 - th iaz ol - 2 - y l ) carbamoyl eth - 1 - en - 1 - ylbenzamide have also been studied to understand its absorption, distribution, metabolism, and excretion (ADME). Research has shown that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These properties are essential for ensuring optimal therapeutic outcomes in clinical settings.

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